Cas no 213406-28-1 ((2R)-2-(3-methylphenyl)propanoic acid)

• Product Name: (2R)-2-(3-methylphenyl)propanoic acid
• CAS No: 213406-28-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD20641849
• CID: 2181889
• PubChem ID: 67108859
• Update Time: 2025-05-21

(2R)-2-(3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-m-tolyl-propionic acid
• (2R)-2-(3-methylphenyl)propanoic acid
• F20906
• 213406-28-1
• (2R)-2-(m-tolyl)propionic acid
• (r)-2-m-tolylpropanoic acid
• ZUWBVWNCAANKGU-MRVPVSSYSA-N
• CS-0139530
• EN300-6482486
• BS-44678
• (R)-2-(m-Tolyl)propanoic acid
• MFCD20641849
• DB-257997
• (R)-2-m-Tolyl-propionicacid
• SCHEMBL1651840
• (R)-2-P-TOLYLPROPANOIC ACID
• NIA40628
• (R)-2-m-Tolyl-propionic acid ee

• MDL： MFCD20641849
• Inchi： 1S/C10H12O2/c1-7-4-3-5-9(6-7)8(2)10(11)12/h3-6,8H,1-2H3,(H,11,12)/t8-/m1/s1
• InChI Key： ZUWBVWNCAANKGU-MRVPVSSYSA-N
• SMILES： OC([C@H](C)C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 274.9±9.0 °C at 760 mmHg
• Flash Point: 172.1±13.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2R)-2-(3-methylphenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2R)-2-(3-methylphenyl)propanoic acid

Recent Advances in the Study of (2R)-2-(3-methylphenyl)propanoic acid (CAS: 213406-28-1) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-(3-methylphenyl)propanoic acid (CAS: 213406-28-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral carboxylic acid derivative, characterized by its (2R) stereochemistry and 3-methylphenyl substituent, has been the subject of several innovative studies exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The renewed interest in this molecule stems from its structural similarity to non-steroidal anti-inflammatory drugs (NSAIDs) and its potential as a building block for more complex bioactive compounds.

Recent synthetic chemistry breakthroughs have enabled more efficient production of enantiomerically pure (2R)-2-(3-methylphenyl)propanoic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel enzymatic resolution method achieving >99% enantiomeric excess, addressing previous challenges in chiral synthesis. This advancement is particularly significant given the growing importance of chirality in drug development, where different enantiomers can exhibit markedly different biological activities and safety profiles.

Pharmacological investigations have revealed promising anti-inflammatory properties of (2R)-2-(3-methylphenyl)propanoic acid. Research conducted at the University of Tokyo's Institute of Medical Science showed that the compound selectively inhibits COX-2 with an IC50 of 3.2 μM while showing minimal COX-1 inhibition at concentrations up to 100 μM. This selectivity profile suggests potential for developing NSAID derivatives with reduced gastrointestinal side effects. The study, published in Bioorganic & Medicinal Chemistry Letters, utilized X-ray crystallography to elucidate the binding mode of the compound within the COX-2 active site.

In oncology research, (2R)-2-(3-methylphenyl)propanoic acid has emerged as a valuable scaffold for developing novel anticancer agents. A collaborative study between Harvard Medical School and MIT published in Nature Chemical Biology reported that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), particularly HDAC6. The lead compound in this series demonstrated nanomolar potency against HDAC6 with >100-fold selectivity over other HDAC isoforms, representing a significant advancement in the development of isoform-selective HDAC inhibitors for cancer therapy.

Metabolic studies of (2R)-2-(3-methylphenyl)propanoic acid have provided insights into its pharmacokinetic properties. Research published in Drug Metabolism and Disposition utilized advanced LC-MS/MS techniques to characterize the compound's metabolic pathways in human liver microsomes. The study identified three primary metabolites resulting from hydroxylation of the aromatic ring and oxidation of the propanoic acid side chain, with the (2R) configuration remaining intact throughout these transformations. These findings have important implications for the design of derivatives with improved metabolic stability.

The potential of (2R)-2-(3-methylphenyl)propanoic acid as a chiral building block for pharmaceutical synthesis has been further demonstrated in recent work on prostaglandin analogs. A 2024 publication in Angewandte Chemie described its use as a key intermediate in the synthesis of novel FP receptor agonists for ocular hypertension treatment. The (2R) configuration was found to be crucial for maintaining the desired biological activity while minimizing off-target effects, highlighting the importance of stereochemical control in medicinal chemistry.

Looking forward, several research groups are exploring the incorporation of (2R)-2-(3-methylphenyl)propanoic acid into more complex molecular architectures. Preliminary results from these studies suggest potential applications in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). The compound's well-characterized synthesis, favorable physicochemical properties, and demonstrated biological activities position it as a versatile tool for chemical biology research and drug discovery efforts.